Cas no 2228074-16-4 (rac-(3R,4S)-4-(2,3,3-trimethylbutyl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(2,3,3-trimethylbutyl)oxolan-3-ol
• CAS No: 2228074-16-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 5897959
• PubChem ID: 165591107
• Update Time: 2023-12-28

rac-(3R,4S)-4-(2,3,3-trimethylbutyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1637437
• rac-(3R,4S)-4-(2,3,3-trimethylbutyl)oxolan-3-ol
• 2228074-16-4

• Inchi： 1S/C11H22O2/c1-8(11(2,3)4)5-9-6-13-7-10(9)12/h8-10,12H,5-7H2,1-4H3/t8?,9-,10-/m1/s1
• InChI Key： ZRLSVZQLEMMANC-VXRWAFEHSA-N
• SMILES： O1C[C@H]([C@@H](C1)CC(C)C(C)(C)C)O

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų